![molecular formula C8H8O3 B017940 4-Methoxy-[7-13C]-benzoic Acid CAS No. 69838-89-7](/img/structure/B17940.png)
4-Methoxy-[7-13C]-benzoic Acid
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 4-Methoxy-[7-13C]-benzoic Acid often involves multi-step chemical reactions, including alkylation, condensation, and hydrolysis. For instance, the synthesis of 4-Hydroxy[1-13C]Benzoic Acid involves steps like alkylation, ester-active methylene condensation, and hydrolysis, indicating the complexity and precision required in synthesizing isotopically labeled benzoic acid derivatives (Lang, Lang-Fugmann, & Steglich, 2003).
Molecular Structure Analysis
Molecular structure analysis of alkoxy-substituted benzoic acids, including methoxy derivatives, reveals the impact of substituents on the crystalline architecture of these compounds. The packing arrangements are significantly influenced by hydrogen bonding and C–H⋯π interactions, which play a crucial role in determining the structural stability and properties of these molecules (Raffo et al., 2014).
Chemical Reactions and Properties
This compound, like its analogs, participates in various chemical reactions, including selective para metalation, showcasing its reactivity and versatility in organic synthesis. The presence of methoxy and carboxylic acid groups allows for selective reactions, such as deprotonation and subsequent synthesis steps, demonstrating the compound's utility in chemical synthesis (Sinha, Mandal, & Chandrasekaran, 2000).
Physical Properties Analysis
The study of benzoic acid derivatives, including methoxy-substituted compounds, involves the investigation of their physical properties, such as crystalline structure, hydrogen bonding, and vibrational analysis. These properties are crucial for understanding the compound's behavior in different phases and under various conditions (Yadav et al., 2022).
Chemical Properties Analysis
The chemical properties of this compound can be elucidated through detailed spectroscopic and computational studies. These studies provide insights into the molecule's reactivity, stability, and interactions with other chemical entities. For instance, the analysis of similar compounds using density functional theory (DFT) and other spectroscopic methods helps in understanding the electron distribution, molecular orbitals, and potential chemical reactivity (Meganathan et al., 2010).
Scientific Research Applications
Pinostilbene has a wide range of scientific research applications, including:
Safety and Hazards
Future Directions
Mechanism of Action
Pinostilbene exerts its effects through various molecular targets and pathways:
Androgen Receptor Inhibition: Pinostilbene binds to the androgen receptor and inhibits its activation and translocation, reducing the expression of androgen receptor target genes.
Adipogenesis Inhibition: Pinostilbene inhibits adipogenesis by decreasing the expression of adipogenesis-related transcription factors and activating the AMP-activated protein kinase (AMPK) signaling pathway.
Antioxidant Activity: Pinostilbene activates the nuclear factor erythroid 2-related factor 2 (NRF2) pathway, enhancing the expression of antioxidant enzymes.
Preparation Methods
Synthetic Routes and Reaction Conditions: Pinostilbene can be synthesized through the O-methylation of resveratrol. This process involves the use of O-methyltransferases (OMTs) that catalyze the transfer of a methyl group to resveratrol. One of the most efficient OMTs for this purpose is derived from Vitis vinifera, which has been engineered to enhance its catalytic efficiency .
Industrial Production Methods: Industrial production of pinostilbene typically involves biotransformation processes using genetically modified microorganisms or plant cell cultures that express the necessary OMTs. These methods are preferred due to their scalability and cost-effectiveness .
Chemical Reactions Analysis
Types of Reactions: Pinostilbene undergoes various chemical reactions, including:
Oxidation: Pinostilbene can be oxidized to form quinones and other oxidation products.
Reduction: Reduction reactions can convert pinostilbene to its corresponding dihydro derivatives.
Substitution: Pinostilbene can undergo substitution reactions, particularly electrophilic aromatic substitution, where functional groups are introduced to the aromatic ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.
Major Products:
Oxidation: Quinones and other oxidized derivatives.
Reduction: Dihydro derivatives of pinostilbene.
Substitution: Various substituted pinostilbene derivatives depending on the substituent introduced.
Comparison with Similar Compounds
Pinostilbene is similar to other stilbenoids such as resveratrol and pterostilbene. it has unique properties that distinguish it from these compounds:
Resveratrol: While resveratrol has multiple bioactive properties, it undergoes rapid metabolization and has low bioavailability.
Pterostilbene: Pterostilbene is a dimethyl ether analog of resveratrol and has even higher bioavailability than pinostilbene.
Similar Compounds:
- Resveratrol
- Pterostilbene
- 3’-Hydroxypterostilbene
Pinostilbene’s unique properties and diverse applications make it a compound of significant interest in various fields of scientific research.
properties
IUPAC Name |
4-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)/i8+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEYHEAKUIGZSGI-VJJZLTLGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)[13C](=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20481014 | |
Record name | 4-Methoxy-[7-13C]-benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69838-89-7 | |
Record name | 4-Methoxy-[7-13C]-benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20481014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 69838-89-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.